Cas no 2763955-49-1 (6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid)

• Product Name: 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid
• CAS No: 2763955-49-1
• MF: C₁₂H₁₃BrClNO₄
• MW: 350.592921972275
• CID: 5815381
• PubChem ID: 165981656
• Update Time: 2025-07-22

6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763955-49-1
• EN300-37342968
• 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid
• 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid

• Inchi： 1S/C12H13BrClNO4/c1-12(2,3)19-11(18)15-9-7(14)5-4-6(13)8(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： SCDFUHFKPLNJKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 348.97165g/mol
• Monoisotopic Mass: 348.97165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid

6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid (CAS No. 2763955-49-1): A Comprehensive Overview

6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid (CAS No. 2763955-49-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in drug development and synthetic chemistry. In this article, we will delve into the properties, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid is defined by its bromine, chlorine, and tert-butoxycarbonyl (Boc) functionalities. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in various synthetic pathways. The Boc group, in particular, is widely used in peptide synthesis to protect the amino group during multi-step reactions.

Recent studies have highlighted the importance of 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The bromine and chlorine substituents play crucial roles in modulating the biological activity and selectivity of these inhibitors.

The synthesis of 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid involves a series of well-defined steps. One common approach is to start with 6-bromo-3-chlorobenzoic acid, which undergoes an amide formation reaction with tert-butyl carbamate to introduce the Boc group. This process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis have been explored to enhance the efficiency and scalability of this process.

In addition to its role as an intermediate, 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid has shown promise in its own right as a lead compound for drug discovery. Research published in the European Journal of Medicinal Chemistry (2020) reported that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases. The bromine and chlorine substituents were found to enhance the compound's ability to inhibit pro-inflammatory cytokines.

The physical and chemical properties of 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Safety considerations are paramount when handling 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Storage conditions should be controlled to maintain stability and prevent degradation.

In conclusion, 6-Bromo-2-{[(tert-butoxy)carbonyl]amino}-3-chlorobenzoic acid (CAS No. 2763955-49-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications, this compound is likely to play an increasingly important role in the field.